Cas no 94275-22-6 (5,11-Dibromo-5,6,11,12-tetrahydrodibenzo[a,e][8]annulene)

• Product Name: 5,11-Dibromo-5,6,11,12-tetrahydrodibenzo[a,e][8]annulene
• CAS No: 94275-22-6
• MF: C₁₆H₁₄Br₂
• MW: 366.090363025665
• CID: 1000811
• PubChem ID: 259900
• Update Time: 2025-04-20

5,11-Dibromo-5,6,11,12-tetrahydrodibenzo[a,e][8]annulene Chemical and Physical Properties

Names and Identifiers

• 6,12-dibromo-5,6,11,12-tetrahydrodibenzo[1,2-[8]annulene
• 5,11-dibromo-5,6,11,12-tetrahydrodibenzo[a,e][8]annulene
• 94275-22-6
• NSC90645
• DTXSID00293551
• NSC-90645
• 2,10-dibromotricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,12,14-hexaene
• 5,11-Dibromo-5,6,11,12-tetrahydrodibenzo[a,e][8]annulene

• Inchi： 1S/C16H14Br2/c17-15-9-11-5-1-3-7-13(11)16(18)10-12-6-2-4-8-14(12)15/h1-8,15-16H,9-10H2
• InChI Key： JFWMKAUXLFFZTQ-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2CC(C2C=CC=CC=2C1)Br

Computed Properties

• Exact Mass: 365.944
• Monoisotopic Mass: 363.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.589
• Boiling Point: 388°C at 760 mmHg
• Flash Point: 220.4°C
• Refractive Index: 1.642